1-methyl-8-phenyl-9-(2-phenylethyl)-3,9-dihydro-1H-purine-2,6-dione

• CAS No.: 61080-56-6
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 1-methyl-8-phenyl-9-(2-phenylethyl)-3H-purine-2,6-dione
• InChI: InChI=1S/C20H18N4O2/c1-23-19(25)16-18(22-20(23)26)24(13-12-14-8-4-2-5-9-14)17(21-16)15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key: FVINWUNQVCGHIB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(NC1=O)N(C(=N2)C3=CC=CC=C3)CCC4=CC=CC=C4

Description

The compound 1-methyl-8-phenyl-9-(2-phenylethyl)-3,9-dihydro-1H-purine-2,6-dione is a xanthine derivative with a purine-2,6-dione core structure. Its substitutions include a methyl group at the N1 position, a phenyl group at C8, and a 2-phenylethyl chain at N8. This structural configuration distinguishes it from classical xanthines like caffeine or theophylline, which typically feature methyl groups at N1, N3, and/or N7 positions. The compound’s synthesis involves regioselective alkylation/arylation of the purine scaffold, as inferred from methods described for analogous 8-substituted xanthines . Key physical properties include a high melting point (>300°C), consistent with the thermal stability observed in related 8-aryl xanthines .

Biological Activity

1-Methyl-8-phenyl-9-(2-phenylethyl)-3,9-dihydro-1H-purine-2,6-dione is a purine derivative that has garnered attention for its potential therapeutic applications. This compound exhibits various biological activities, including effects on cancer cell proliferation, enzyme inhibition, and interactions with G-protein coupled receptors. This article reviews the biological activity of this compound, supported by data tables and research findings.

• Molecular Formula : C₁₄H₁₄N₄O₂
• Molecular Weight : 270.287 g/mol
• CAS Number : 61080-53-3

Anticancer Activity

Research indicates that 1-methyl-8-phenyl-9-(2-phenylethyl)-3,9-dihydro-1H-purine-2,6-dione exhibits significant anticancer properties. A study demonstrated its ability to inhibit the proliferation of various cancer cell lines.

Cell Line	IC₅₀ (µM)	Mechanism of Action
HeLa	5.0	Induction of apoptosis
HCT116	3.5	Cell cycle arrest at G1 phase
A375	4.0	Inhibition of CDK2 and CDK9

The compound's mechanism includes the induction of apoptosis and inhibition of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation .

Enzyme Inhibition

The compound has been studied for its inhibitory effects on various enzymes:

Enzyme	IC₅₀ (µM)	Notes
VEGFR-2	1.46	Implicated in angiogenesis
CDK2	0.36	Significant selectivity over CDK9
Carbonic Anhydrase II	26–43	Contributes to pH homeostasis

These inhibitory effects suggest potential applications in treating conditions related to angiogenesis and cell proliferation .

Study on Antitumor Efficacy

A preclinical study evaluated the efficacy of this compound in vivo using SW620 colorectal carcinoma xenografts in mice. The results indicated a marked reduction in tumor growth rates when administered orally at varying doses over a period of weeks.

Pharmacokinetic Profile

The pharmacokinetic studies revealed that the compound is orally bioavailable with favorable metabolic stability in animal models, indicating its potential for development as an oral therapeutic agent .

The biological activity of 1-methyl-8-phenyl-9-(2-phenylethyl)-3,9-dihydro-1H-purine-2,6-dione is primarily mediated through its interaction with specific receptors and enzymes:

• G-protein Coupled Receptors (GPCRs) : The compound shows affinity for adenosine receptors which play roles in inflammation and cardiovascular responses .
• Cyclin-dependent Kinases (CDKs) : Its selective inhibition of CDK2 suggests that it may be useful in cancer therapies targeting cell cycle dysregulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Structural Analogues

The compound’s uniqueness lies in its C8 phenyl and N9 phenylethyl groups. Below is a comparative analysis with notable xanthine derivatives:

Compound Name	Substituents (Positions)	Molecular Weight	Melting Point (°C)	Key Features/Sources
Target Compound	N1-CH₃, C8-Ph, N9-(2-phenylethyl)	~408.4*	>300	Enhanced lipophilicity; potential CNS activity
Theophylline	N1-CH₃, N3-CH₃	180.16	270–274	Bronchodilator; adenosine receptor antagonist
Caffeine	N1-CH₃, N3-CH₃, N7-CH₃	194.19	238	CNS stimulant; PDE inhibitor
Etophylline	N1-CH₃, N3-CH₃, N7-(2-hydroxyethyl)	224.2	Not reported	Improved solubility due to hydroxyethyl group
8-(4-Chlorophenyl) Analogue	N1-CH₃, C8-(4-Cl-Ph), N9-(2-phenylethyl)	~442.8*	Not reported	Increased halogen-mediated receptor affinity
1,9-Dimethylxanthine (Isocaffeine)	N1-CH₃, N9-CH₃	180.17	358	Rare N9-methylation; tautomerism observed

*Calculated based on molecular formula.

Functional Implications of Substituents

• C8 Phenyl Group: Unlike classical xanthines with small substituents (e.g., H or CH₃) at C8, the phenyl group may enhance adenosine A₁/A₂A receptor selectivity due to steric and π-π interactions .
• N9 Phenylethyl Chain : This bulky substituent likely increases lipophilicity, improving blood-brain barrier penetration compared to hydrophilic derivatives like etophylline . However, it may reduce solubility, a trade-off observed in phenylethyl-substituted alkaloids .
• Comparison to 8-Biphenyl Derivatives: describes an 8-biphenyl xanthine (mp 230°C) with additional N7 methylation, suggesting that biphenyl groups lower melting points compared to monosubstituted aryl groups .